Cas no 29526-96-3 (1-phenylcyclopropan-1-ol)

• Product Name: 1-phenylcyclopropan-1-ol
• CAS No: 29526-96-3
• MF: C₉H₁₀O
• MW: 134.175102710724
• MDL: MFCD16840724
• CID: 1086744
• PubChem ID: 12236048
• Update Time: 2025-10-31

1-phenylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Phenylcyclopropanol
• 1-phenylcyclopropan-1-ol
• BS-13321
• DB-089393
• Cyclopropanol, 1-phenyl-
• EN300-84361
• PB48554
• AKOS011963349
• CS-0056020
• 1-PHENYL-1-CYCLOPROPANOL
• 29526-96-3
• SCHEMBL7815717
• 1-phenyl-cyclopropan-1-ol
• D72927
• MFCD16840724
• DTXSID30481742

• MDL： MFCD16840724
• Inchi： 1S/C9H10O/c10-9(6-7-9)8-4-2-1-3-5-8/h1-5,10H,6-7H2
• InChI Key： NZSQYBUQMZYZPK-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 134.0732
• Monoisotopic Mass: 134.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-phenylcyclopropan-1-ol

1-Phenylcyclopropan-1-ol (CAS No. 29526-96-3): A Comprehensive Overview

1-Phenylcyclopropan-1-ol, also known by its CAS number 29526-96-3, is a unique organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its cyclopropane ring fused with a phenyl group and a hydroxyl (-OH) functional group, exhibits intriguing chemical properties and potential applications across various fields. Recent advancements in synthetic chemistry and materials science have further highlighted its significance, making it a focal point for researchers worldwide.

The molecular structure of 1-phenylcyclopropan-1-ol is defined by its cyclopropane ring, which is a three-membered carbon ring known for its high ring strain. This strain imparts unique reactivity to the compound, making it a valuable substrate in organic synthesis. The presence of the phenyl group introduces aromaticity, enhancing the compound's stability and electronic properties. Additionally, the hydroxyl group attached to the cyclopropane ring contributes to its polar nature, influencing its solubility and reactivity in different chemical environments.

Recent studies have explored the synthesis of 1-phenylcyclopropan-1-ol through various routes, including transition metal-catalyzed reactions and photochemical methods. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. For instance, researchers have reported the use of 1-phenylcyclopropan-1-ol as a building block in the synthesis of bioactive molecules, such as antiviral agents and anticancer drugs.

The chemical properties of 1-phenylcyclopropan-1-ol are heavily influenced by its strained cyclopropane ring. This strain makes the compound highly reactive under certain conditions, such as acid or base catalysis. Recent investigations have demonstrated that the compound can undergo various transformations, including ring-opening reactions, which are critical in organic synthesis. These reactions often lead to the formation of complex molecules with diverse functionalities.

In terms of applications, 1-phenylcyclopropan-1-ol has shown promise in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Additionally, the compound's ability to form stable complexes with metal ions has been exploited in catalysis, where it serves as a ligand in transition metal catalysts for various industrial processes.

From an environmental perspective, understanding the degradation pathways of 1-phenylcyclopropan-1 ol is crucial for assessing its impact on ecosystems. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that the compound can be effectively metabolized by certain microbial communities. This knowledge is essential for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 1 phenylcyclopropan 1 ol (CAS No. 29526 96 3) stands out as a versatile and intriguing compound with a wide range of applications across chemistry and materials science. Its unique structure, reactivity, and functional groups make it a valuable tool for researchers seeking to develop novel compounds and materials. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.